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Compound of Interest

Compound Name: OTX008

Cat. No.: B1677811

For Researchers, Scientists, and Drug Development Professionals

Abstract

OTXO008 is a selective, allosteric inhibitor of galectin-1, a protein implicated in cancer cell
proliferation, invasion, and tumor angiogenesis.[1][2] This application note provides a detailed
protocol for the preparation of OTX008 stock solutions using dimethyl sulfoxide (DMSO) as a
solvent, ensuring optimal solubility and stability for in vitro and in vivo research applications.
Adherence to this protocol is crucial for obtaining reproducible experimental results.

Chemical and Physical Properties

A summary of the key chemical and physical properties of OTX008 is presented in Table 1.
This information is essential for accurate preparation of stock solutions and subsequent
dilutions.
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Property Value Source(s)

2,2',2"2"-
[Pentacyclo[19.3.1.13,7.19,13.
115,19]octacosa-
1(25),3,5,7(28),9,11,13(27),15,
Chemical Name 17,19(26),21,23-dodecaene- [1]
5,11,17,23-
tetrayltetrakis(oxy)]tetrakis[N-
[2-(dimethylamino)ethyl]-

acetamide
Molecular Formula C52H72N808 [1]
Molecular Weight 937.18 g/mol [1]
CAS Number 286936-40-1 [1]
Appearance White to off-white solid [3]

o 2 mg/mL to 10 mg/mL (may
Solubility in DMSO i o i [311415][6]
require sonication or warming)

Storage (Powder) -20°C for up to 3 years [3]

Mechanism of Action: Galectin-1 Inhibition

OTX008 functions as a selective inhibitor of galectin-1.[2] It binds to an allosteric site on
galectin-1, leading to its oxidation and subsequent proteasomal degradation.[2][7] This
downregulation of galectin-1 disrupts key signaling pathways involved in cancer progression,
including the ERK1/2 and Akt-dependent survival pathways.[1] Furthermore, OTX008 has been
shown to induce G2/M cell cycle arrest through its effects on CDK1.[1]
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Figure 1. OTX008 signaling pathway.

Experimental Protocol: Preparation of a 10 mM
OTX008 Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of OTX008 in DMSO.
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Materials:

e OTX008 powder (purity = 99%)

e Anhydrous or high-purity dimethyl sulfoxide (DMSO)

o Sterile, amber glass vial or a clear vial wrapped in aluminum foil

o Calibrated analytical balance

o Sterile, disposable serological pipettes or micropipettes with sterile, filtered tips
» Vortex mixer

o Water bath or sonicator (optional)

e Personal protective equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

Procedure:
e Pre-weighing Preparations:

o Bring the vial of OTX008 powder to room temperature before opening to prevent
condensation.

o Ensure the analytical balance is calibrated and level.
o Work in a chemical fume hood or a designated area for handling potent compounds.
e Weighing OTX008:

o Carefully weigh out the desired amount of OTX008 powder. For example, to prepare 1 mL
of a 10 mM stock solution, weigh 9.37 mg of OTX008.

= Calculation:

= Molecular Weight (MW) of OTX008 = 937.18 g/mol
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Desired Concentration = 10 mM = 0.010 mol/L

Volume =1 mL=0.001L

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 937.18 g/mol = 0.00937 g = 9.37 mg

 Dissolving in DMSO:
o Transfer the weighed OTX008 powder to a sterile vial.

o Add the calculated volume of DMSO to the vial. For 9.37 mg of OTX008, add 1 mL of
DMSO.

o Tightly cap the vial and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved.

 Aiding Dissolution (if necessary):

o If the solution is not clear, gentle warming in a water bath (up to 60°C) or sonication for 5-
10 minutes can be used to aid dissolution.[3]

o Visually inspect the solution to ensure there are no visible particles.
» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,
light-protected tubes (e.g., amber microcentrifuge tubes). This prevents repeated freeze-
thaw cycles which can degrade the compound.[2]

o Clearly label each aliquot with the compound name, concentration, date of preparation,
and solvent.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[3]

Stock Solution Preparation Workflow:
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Figure 2. OTX008 stock solution workflow.

Quality Control

To ensure the integrity of the prepared OTX008 stock solution, it is recommended to:
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» Visually Inspect: Before each use, visually inspect the thawed aliquot for any signs of
precipitation. If precipitate is observed, the solution can be gently warmed and vortexed to
redissolve the compound.

e Solvent Control: In all experiments, a vehicle control (DMSO at the same final concentration
used for OTX008 treatment) should be included to account for any effects of the solvent on
the experimental system.[2]

o Purity Check: For long-term studies, the purity of a stored stock solution can be periodically
assessed using analytical techniques such as High-Performance Liquid Chromatography
(HPLC).

Safety Precautions

OTX008 is a potent compound and should be handled with care. Always wear appropriate
personal protective equipment, including a lab coat, safety glasses, and chemical-resistant
gloves. All handling of the powder and concentrated stock solutions should be performed in a
chemical fume hood. Consult the Material Safety Data Sheet (MSDS) for comprehensive safety
information.[1]) for comprehensive safety information. [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparing OTX008 Stock Solution with DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677811#preparing-otx008-stock-solution-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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